Cas no 77072-00-5 (3-(Chloromethyl)benzaldehyde)
3-(Chloromethyl)benzaldehyde structure
Product Name:3-(Chloromethyl)benzaldehyde
CAS No:77072-00-5
MF:C8H7ClO
MW:154.593581438065
MDL:MFCD19232727
CID:548770
PubChem ID:22395331
Update Time:2025-08-01
3-(Chloromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-(chloromethyl)-
- 3-(chloromethyl)benzaldehyde
- m-(Chloromethyl)benzaldehyde
- 3-Chloromethylbenzaldehyde
- 5-chloromethylbenzaldehyde
- 3-chloromethyl-benzaldehyde
- Benzaldehyde, 3-(chloromethyl)-
- GPNAKRWHQNYWMY-UHFFFAOYSA-N
- SCHEMBL2568174
- AKOS006383244
- DTXSID60625435
- 3-(CHLOROMETHYL)-BENZALDEHYDE
- 77072-00-5
- D93237
- MFCD19232727
- Z1205658947
- AS-60070
- EN300-201286
- DB-228376
- 3-(Chloromethyl)benzaldehyde
-
- MDL: MFCD19232727
- Inchi: 1S/C8H7ClO/c9-5-7-2-1-3-8(4-7)6-10/h1-4,6H,5H2
- InChI Key: GPNAKRWHQNYWMY-UHFFFAOYSA-N
- SMILES: ClCC1C=CC=C(C=O)C=1
Computed Properties
- Exact Mass: 154.0185425g/mol
- Monoisotopic Mass: 154.0185425g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 17.1
Experimental Properties
- Density: 1.200±0.06 g/cm3(Predicted)
- Boiling Point: 64.5 °C(Press: 0.13 Torr)
3-(Chloromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM525190-100mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 95% | 100mg |
$134 | 2022-06-10 | |
| Chemenu | CM525190-250mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 95% | 250mg |
$191 | 2022-06-10 | |
| Chemenu | CM525190-1g |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 95% | 1g |
$447 | 2022-06-10 | |
| Apollo Scientific | OR500005-100mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 97% | 100mg |
£165.00 | 2025-02-20 | |
| Apollo Scientific | OR500005-250mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 97% | 250mg |
£240.00 | 2025-02-20 | |
| TRC | B185825-10mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B185825-50mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B185825-100mg |
3-(Chloromethyl)benzaldehyde |
77072-00-5 | 100mg |
$ 230.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D759454-100mg |
Benzaldehyde,3-(chloromethyl)- |
77072-00-5 | 95% | 100mg |
$140 | 2024-06-07 | |
| eNovation Chemicals LLC | D759454-1g |
Benzaldehyde,3-(chloromethyl)- |
77072-00-5 | 95% | 1g |
$425 | 2024-06-07 |
3-(Chloromethyl)benzaldehyde Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
77072-00-5 (3-(Chloromethyl)benzaldehyde) Related Products
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- 98-88-4(Benzoyl chloride)
- 100-20-9(Terephthaloyl chloride)
- 876-08-4(4-(Chloromethyl)benzoyl chloride)
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